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Compound of Interest

Compound Name: Tiagabine

Cat. No.: B1662831 Get Quote

This document provides essential safety and logistical information for laboratory professionals,

including researchers, scientists, and drug development experts, who handle Tiagabine. The

following procedural guidance outlines the necessary personal protective equipment (PPE),

operational plans for handling, and disposal methods to ensure a safe laboratory environment.

Hazard Identification and Quantitative Data
Tiagabine hydrochloride is classified with several hazards that necessitate careful handling.[1]

[2][3] It is harmful if swallowed, causes skin and serious eye irritation, and may lead to

respiratory irritation.[1][3] Additionally, it is very toxic to aquatic life with long-lasting effects.[1]

[2]
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Hazard Classification GHS Code Description

Acute Toxicity, Oral H302
Harmful if swallowed.[1][2][3]

[4]

Skin Irritation H315 Causes skin irritation.[1][3]

Eye Irritation H319
Causes serious eye irritation.

[1][3]

Specific Target Organ Toxicity H335
May cause respiratory

irritation.[1][3]

Acute Aquatic Toxicity H400 Very toxic to aquatic life.[1][2]

Chronic Aquatic Toxicity H410
Very toxic to aquatic life with

long lasting effects.[1][2]

Occupational Exposure Limits: No specific occupational exposure limit values have been

established for Tiagabine.[2][3] Therefore, it is crucial to handle it with engineering controls

and personal protective equipment to minimize exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Tiagabine to prevent exposure.

This includes protection for the eyes, skin, and respiratory system.
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PPE Category Item Specification

Eye Protection Safety Goggles

Must be worn with side-shields

to protect against splashes

and dust.[2][3]

Hand Protection Protective Gloves

Chemical-impermeable gloves

should be worn.[5] Gloves

must be inspected before use,

and hands should be washed

and dried after handling.[5]

Body Protection Impervious Clothing

A lab coat or other impervious

clothing is required to protect

the skin.[2][3]

Respiratory Protection Suitable Respirator

Use a full-face respirator if

exposure limits are exceeded

or if irritation is experienced.[5]

A suitable respirator is

necessary when engineering

controls are insufficient.[2][3]

Operational and Disposal Plans
A step-by-step approach to handling and disposal is critical for safety and environmental

protection.

Step 1: Preparation and Handling

Ventilation: Always handle Tiagabine in a well-ventilated area or under a fume hood.[2][3][5]

Avoid Dust Formation: Take measures to avoid the formation of dust and aerosols.[2][3][5]

Ignition Sources: Keep the substance away from sources of ignition and prevent fire caused

by electrostatic discharge.[5]

Personal Hygiene: Do not eat, drink, or smoke when using this product.[2][4] Wash hands

thoroughly after handling and before breaks.[1][3] Contaminated clothing should be removed
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immediately.[1]

Step 2: Storage

Container: Keep the container tightly sealed.[2][3]

Conditions: Store in a cool, well-ventilated area, away from direct sunlight and sources of

ignition.[2][3] The recommended storage temperature is -20°C for the powder form.[2]

Step 3: Accidental Release Measures

Personnel: Evacuate personnel to safe areas and keep people away from and upwind of the

spill.[5]

Containment: Prevent further leakage or spillage if it is safe to do so.[5]

Environmental Protection: Do not let the chemical enter drains, as it is toxic to aquatic life.[2]

[5] Inform authorities if it seeps into water courses or sewage systems.[1]

Cleanup: Collect the spillage using methods that avoid dust generation and place it in a

suitable, closed container for disposal.[2][5]

Step 4: Disposal

Regulations: Dispose of the contents and container in accordance with local, regional,

national, and international regulations at an approved waste disposal plant.[2][4]

Environmental Release: Avoid release into the environment.[2]

Safe Handling Workflow
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Caption: Workflow for the safe handling of Tiagabine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Tiagabine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662831#personal-protective-equipment-for-
handling-tiagabine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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